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Compound of Interest

Compound Name: CGP46381

Cat. No.: B1668510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP46381 is a selective and brain-penetrant antagonist of the GABA-B receptor. As an orally

active compound, it serves as a valuable tool in neuroscience research for investigating the

roles of the GABA-B receptor in various physiological and pathological processes in vivo.

These application notes provide detailed protocols for the oral administration of CGP46381 to

rats, along with relevant technical data and a description of its mechanism of action.

Data Presentation
Physicochemical Properties of CGP46381

Property Value Reference

Molecular Weight 219.26 g/mol

Formula C₁₀H₂₂NO₂P

Solubility Soluble to 100 mM in water

Storage Store at Room Temperature

CAS Number 123691-14-5

In Vitro Biological Activity
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Parameter Value Species/System Reference

IC₅₀ 4.9 µM
GABA-B Receptor

Binding Assay

Pharmacokinetic Parameters (Oral Administration in
Rats)
Specific pharmacokinetic data (Cmax, Tmax, AUC, bioavailability) for the oral administration of

CGP46381 in rats were not available in the reviewed scientific literature. The following table is

a template for such data.

Parameter Value Units Notes

Cmax N/A ng/mL
Maximum plasma

concentration.

Tmax N/A hours

Time to reach

maximum plasma

concentration.

AUC N/A ng·h/mL

Area under the

plasma concentration-

time curve.

Oral Bioavailability N/A %

The fraction of the

administered dose

that reaches systemic

circulation.

Experimental Protocols
Preparation of CGP46381 for Oral Administration
Objective: To prepare a solution of CGP46381 suitable for oral gavage in rats.

Materials:

CGP46381 powder
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Sterile, purified water (e.g., Reverse Osmosis water)

Vortex mixer

Sterile tubes or vials

Analytical balance

Procedure:

Determine the desired concentration of the dosing solution based on the target dose (mg/kg)

and the dosing volume (typically 5-10 mL/kg for rats).

Weigh the required amount of CGP46381 powder using an analytical balance.

Add the appropriate volume of sterile water to the powder in a sterile tube.

Vortex the solution until the CGP46381 is completely dissolved. Given its solubility of up to

100 mM in water, preparation of typical dosing solutions should be straightforward.

Visually inspect the solution to ensure there are no particulates.

Store the prepared solution at room temperature or as recommended by the supplier.

Prepare fresh solutions as needed for the experimental timeline.

Protocol for Oral Gavage in Rats
Objective: To administer a precise dose of CGP46381 solution directly into the stomach of a

rat.

Materials:

Prepared CGP46381 dosing solution

Appropriately sized oral gavage needle for rats (e.g., 16-18 gauge, 2-3 inches long with a

ball tip)

Syringe (volume appropriate for the calculated dose)
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Animal scale

Personal Protective Equipment (PPE): lab coat, gloves, eye protection

Procedure:

Animal Preparation:

Weigh the rat to accurately calculate the volume of the dosing solution to be administered.

Properly restrain the rat to ensure its safety and the administrator's. One common method

is to hold the rat firmly by the scruff of the neck and support its lower body.

Gavage Needle Measurement:

To prevent perforation of the esophagus or stomach, measure the correct insertion depth.

Place the gavage needle alongside the rat, with the tip at the corner of the mouth and the

end at the last rib. Mark the needle at the level of the rat's nose. Do not insert the needle

beyond this mark.

Administration:

Draw the calculated volume of the CGP46381 solution into the syringe and attach the

gavage needle.

Hold the rat in a vertical position, with its head gently tilted upwards to straighten the

esophagus.

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.

The needle should pass smoothly without resistance. If resistance is met, withdraw the

needle and reposition. Do not force the needle.

Once the needle is at the predetermined depth, slowly depress the syringe plunger to

administer the solution.

After administration, gently withdraw the needle in a single, smooth motion.
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Post-Procedure Monitoring:

Return the rat to its cage and monitor for any signs of distress, such as difficulty breathing

or lethargy, for a short period after the procedure.
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Caption: Mechanism of CGP46381 as a GABA-B receptor antagonist.

Experimental Workflow for Oral Administration of
CGP46381 in Rats
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Caption: Workflow for oral gavage of CGP46381 in rats.
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[https://www.benchchem.com/product/b1668510#oral-administration-of-cgp46381-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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